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Compound of Interest

Compound Name: Cholesteryl sulfate sodium

Cat. No.: B15594431

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesteryl sulfate sodium salt is a sulfated derivative of cholesterol that plays a significant
role in numerous physiological and pathological processes. It is an endogenous component of
cell membranes and is involved in lipid metabolism, membrane stabilization, and cell signaling
pathways.[1][2][3] In research and drug development, cholesteryl sulfate sodium salt is
utilized in studies related to membrane biology, drug delivery systems, and as a modulator of
protein function.[4][5] This document provides a detailed protocol for the preparation of stock
solutions of cholesteryl sulfate sodium salt to ensure accurate and reproducible experimental
outcomes.

Data Presentation: Solubility and Storage

Proper solvent selection and storage are critical for maintaining the integrity and activity of
cholesteryl sulfate sodium salt solutions. The following table summarizes the solubility and
recommended storage conditions.
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Storage

Stability (Stock

Solvent System Solubility Temperature (Stock .
. Solution)
Solution)
Dimethylformamide 1 month at -20°C, 6
~20 mg/mL[1] -20°C or -80°C
(DMF) months at -80°C[5]
Dimethyl sulfoxide 1 month at -20°C, 6
~10 mg/mL[1] -20°C or -80°C

(DMSO)

months at -80°C[5]

Chloroform:Methanol
(1:2)

10 mg/mL][6]

-20°C or -80°C

1 month at -20°C, 6
months at -80°C

(inferred)

2% DMSO, 50%
PEG300, 5% Tween-
80, 43% Saline

2.5 mg/mL[7]

Prepare fresh for

immediate use

Not recommended for

storage

Note: The solid, crystalline form of cholesteryl sulfate sodium salt is stable for at least 4

years when stored at -20°C.[1]

Experimental Protocol: Preparation of a 10 mg/mL

Stock Solution in DMSO

This protocol describes the preparation of a 10 mg/mL stock solution of cholesteryl sulfate

sodium salt in DMSO.

Materials:

Anhydrous Dimethyl sulfoxide (DMSO)

Inert gas (e.g., argon or nitrogen)

Calibrated analytical balance

Cholesteryl sulfate sodium salt (crystalline solid)

Sterile, amber glass vial or a clear vial wrapped in aluminum foll
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Pipettes and sterile pipette tips
Vortex mixer

Optional: Sonicator

Procedure:

Equilibration: Allow the vial of cholesteryl sulfate sodium salt to equilibrate to room
temperature before opening to prevent condensation of moisture.

Weighing: Tare a sterile vial on a calibrated analytical balance. Carefully weigh the desired
amount of cholesteryl sulfate sodium salt into the vial. For a 1 mL stock solution of 10
mg/mL, weigh 10 mg.

Solvent Addition: Using a calibrated pipette, add the appropriate volume of anhydrous DMSO
to the vial. For a 10 mg/mL solution, add 1 mL of DMSO to 10 mg of the compound.

Inert Gas Purge: To minimize oxidation, purge the solvent and the headspace of the vial with
an inert gas like argon or nitrogen before capping.[1]

Dissolution: Cap the vial tightly and vortex thoroughly until the solid is completely dissolved.
If dissolution is slow, sonication may be used to aid the process.[7] Visually inspect the
solution to ensure there are no visible particles.

Aliquoting and Storage: For long-term storage and to avoid repeated freeze-thaw cycles, it is
recommended to aliquot the stock solution into smaller, single-use volumes in sterile, light-
protected vials.[5] Store the aliquots at -20°C for up to one month or at -80°C for up to six
months.[5] When stored under nitrogen, the solution can be kept for the specified duration.[5]

Preparation of Working Solutions: When needed, thaw an aliquot of the stock solution and
dilute it to the desired final concentration using the appropriate experimental buffer or
medium. It is recommended to prepare working solutions fresh for each experiment.[7]

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the preparation of a cholesteryl sulfate

sodium salt stock solution.
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Workflow for Cholesteryl Sulfate Sodium Stock Solution Preparation
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Caption: A flowchart outlining the preparation and storage of cholesteryl sulfate sodium stock
solution.

Signaling Pathway Involvement

Cholesteryl sulfate is known to modulate various signaling pathways. For instance, it can
regulate the activity of protein kinase C (PKC) isoforms and modulate the specificity of
phosphoinositide 3-kinase (PI3K).[5] These interactions are crucial in processes like
keratinocyte differentiation.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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